Cas no 65676-18-8 (cyclododecyl chloroformate)
cyclododecyl chloroformate structure
Product Name:cyclododecyl chloroformate
CAS No:65676-18-8
MF:C13H23ClO2
MW:246.773523569107
CID:962318
PubChem ID:3017617
Update Time:2025-04-19
cyclododecyl chloroformate Chemical and Physical Properties
Names and Identifiers
-
- cyclododecyl chloroformate
- cyclododecyl carbonochloridate
- cyclododecyl chlorocarbonate
- DTXSID90984224
- 65676-18-8
- EINECS 265-868-7
- RUVAAQJZCQKNAU-UHFFFAOYSA-N
- NS00055450
- SCHEMBL7755982
-
- Inchi: 1S/C13H23ClO2/c14-13(15)16-12-10-8-6-4-2-1-3-5-7-9-11-12/h12H,1-11H2
- InChI Key: RUVAAQJZCQKNAU-UHFFFAOYSA-N
- SMILES: ClC(=O)OC1CCCCCCCCCCC1
Computed Properties
- Exact Mass: 246.13879
- Monoisotopic Mass: 246.1386577g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 182
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6.2
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- PSA: 26.3
cyclododecyl chloroformate Related Literature
-
Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
-
A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
-
Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
-
Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
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